Dairy products are consumed worldwide in large quantities and play an important role in a diet. Labelling of these products as “eco”, “bio” or “organic” has become a trend in recent years, and verification of such advertised properties directly from the dairy products themselves, without the possibility of examining the environment where they were produced, is often next to impossible. However, it is crucial for combating potential false advertising. Herein, a simple approach to distinguish between indoor and outdoor rearing based on quantitation of cholesterol and 7-dehydrocholesterol in milk samples by GC–MS was evaluated. Repeated liquid–liquid extraction into n-heptane resulted in 99% extraction yield. Quantitation by internal standard calibration method with epicoprostanol provided limits of quantitation of 0.814 µg/100 g and 5.60 µg/100 g in milk for cholesterol and 7-dehydrocholesterol, respectively. Values of parameter defined as thousandfold 7-dehydrocholesterol to cholesterol ratio ranged from 0.35 to 1.34 for outdoor reared cows in comparison with indoor category (2.14–2.85). A statistically significant difference (at 99% confidence level) between indoor and outdoor rearing was observed. The developed method is an efficient tool for verification of livestock living conditions and, hence, for verification of eco-friendly labelling by dairy producers.

To clarify the effect of caffeic acid-grafted-chitosan/polylactic acid (CA-g-CS/PLA) packaging on the bacterial infestation and volatile flavor of postharvest Agaricus bisporus, electronic nose (E-nose) combined with gas chromatography-mass spectrometry (GCMS) analysis was utilized to detect the volatile flavor. 16 s rDNA sequencing technology was used to determine the species and changes of bacterial flora on the surface of Agaricus bisporus. The correlation between volatile flavor substances and bacterial communities was analyzed. The results showed that compared with polyethylene (PE) packaging, CA-g-CS/PLA packaging significantly delayed the loss of characteristic volatiles such as 1-octene-3-ol, 3-octanol, 3-octone and the ability to inhibit the growth of total bacteria count (TBC) was elevated by 12.6% at 15 d of storage. Moreover, CA-g-CS/PLA packaging significantly reduced the abundance of spoilage bacteria such as Flavobacterium, Pedobacter and Pseudomonas compared to PE packaging and the sum of the three fell from 38% to around 8%. The correlation analysis showed that spoilage bacteria were significantly negatively correlated with 1-octene-3-ol and 3-octone and significantly positively correlated with spoil flavors such as benzaldehyde, indole and naphthalene. These results indicated that CA-g-CS/PLA packaging could delay the deterioration of the postharvest volatile flavor of Agaricus bisporus by inhibiting the abundance of specific spoilage bacteria.

Jian flavor Baijiu (JFB) is a unique flavor type of Baijiu with the flavor characteristics of both strong flavor Baijiu (SFB) and soy sauce flavor Baijiu (SSFB). Langya flavor Baijiu (LYFB) is a kind of JFB, and its differences in aroma compared to SFB and SSFB were first systematically investigated using targeted flavor analysis. Seventy important odorants were analyzed in LYFB, SFB, and SSFB. The quantitative ratio relationships of 17 skeleton odorants among the three flavor types of Baijiu were explored. In addition, multivariate statistical analysis was used to investigate the differences in the odorant composition among the three flavor types of Baijiu. Hexanoic acid, ethyl acetate, ethyl hexanoate, ethyl lactate, butanoic acid, 2-methylbutanal and ethyl butanoate were all first identified as important markers in JFB and SFB. Fourteen odorants were all first identified as important markers in JFB and SSFB, such as acetic acid and ethyl hexanoate. This study is of great significance to the technological improvement and quality stability of JFB.

In this study, a Zinc porphyrin based covalent organic framework (COF-366-Zn) was synthesized by imine condensation reaction. And the multi-walled carbon nanotubes(MWCNTs) were interspersed on COF-366-Zn to enhance the electron transfer between the material and the electrode surface. The composite material was used to design a COF-366-Zn/MWCNTs/Nafion/GCE sensor. The sensor performance for simultaneous electrochemical detection of antioxidants was investigated. It was found that the COF-366-Zn/MWCNTs/Nafion/GCE sensor could simultaneously detect tert-butylhydroquinone (TBHQ), butylated hydroxyanisole (BHA) and phenol in actual samples with good detection performance. At the same time, the mutual interference between the three analytes was studied. The detection limits are 0.025 μM, 0.056 μM and 0.051 μM, respectively. In addition, the sensor also exhibits excellent anti-interference performance and storage performance.

In this work, Co3Fe-MMOF nanoparticles with regular nanodiamond morphology were synthesized by a solvothermal method, and glutathione (GSH) was detected by a colorimetric method. By optimizing the Co3Fe-MMOF oxide mimetic enzyme system for the detection of GSH to determine the detection limit and anti-interference ability with a detection time of 15 min, we found a good linear relationship between the absorbance value and GSH concentration in the range of 0.012–0.2 mM (linear equation y = −5.176x + 1.159, R2 of 0.9907), and the detection limit ( LOD) was 0.07 mM, and the detection of GSH in actual sample milk was successfully achieved.

This study detected 24 types of PAHs in yoghurt during fermentation and storage using the QuEChERS pretreatment coupled with gas chromatography triple-quadrupole mass spectrometry (GC-QQQ-MS) method. Deuterated PAH8 standards were subsequently adopted to simulate and analyze the decreases in PAH levels during storage because PAH8 was identified as the suitable indicator of PAH levels and risks, based on correlation analysis and principal component analysis (PCA). The results showed that benzo[a]pyrene (BaP), PAH24 and toxic equivalent (TEQ) levels decreased by 14.81%, 14.95% and 16.15% after fermentation, respectively. During storage, BaP, PAH8 and TEQ levels declined continuously, reaching the maximum decrease rates of 56.44%, 68.32% and 71.84%, respectively. Besides, the significant losses in BaP-d12 and PAH8-d levels verified the downward trends in non-labelled PAHs, with maximum decrease rates of 72.78% and 56.74%, respectively. This study provides reliable evidence of the decreases in PAH levels in yoghurt during storage and helpful guidance for future analysis of PAH changes.

The cultivate method has a significant impact on the quality of fish, such as the accumulation of nutritive substances, the surface glossiness and so on. Comparison of surface color profile and astaxanthin (AST) accumulation in Atlantic salmon between marian and freshwater was systematically discussed in this study. Mariculture was much easier to accumulate color than the freshwater farming. Meanwhile, regardless of aquaculture environment, different muscle parts of Atlantic salmon showed various chromaticity value. And the dorsal muscle was the best one, followed by the tail and abdomen. Specifically, AST content was determined. An orthogonal experiment, L9(33), was applied to optimize the extraction conditions. Under optimized conditions, AST concentration reached 15.56 μg/g, an 80.51 % increase than before. Interestingly, color value was not positively correlated with AST concentration in various muscle parts of the same fish. Compared to the dorsal part, the tail part showed lower color and higher AST content. However, the AST content in mariculture was higher than that in freshwater farming overall. These results provided a better understanding of the relationship between color and AST concentration in Atlantic salmon.

Casein macropeptide (CMP) is an ideal ingredient for infant formula as well as special medical foods for patients suffering from phenylketonuria, but its large molecular mass and diversified glycosylation bring obstacles to its quantification in these products. Herein, we carried out enzymatic digestion simulation combined with database search and three proteotypic peptides with no glycosylation sites from CMP were screened out to represent CMPA isoform, one of the main variants of CMP, and avoid differences caused by glycosylation. The intensity of primary mass spectrometry, specificity (homology of peptide sequences), and degree of hydrolysis of three proteotypic peptides were evaluated, and target peptide 2 (147–152, TP2) was finally chosen as the quantitative peptide. A linear range of 2 ng/mL-2 μg/mL and a detection limit of 0.02 ng/mL for CMP was achieved by HPLC-MS/MS with isotope dilution. The recoveries of spiked TP2 in CMP hydrolysate were between 70% and 120%, and the strategy worked well in commercial formula samples.

In order to determine the effect of genotype and environment on the concentration of carotenoids, tocopherols and phenolic compounds in narrow-leafed lupin a two-year study was conducted. The plant material comprised 55 breeding lines of Lupinus angustifolius. Quantitative concentration of carotenoids, tocopherols and phenolic compounds were determined using HPLC method. Mean carotenoid concentration amounted to 0.5 mg/100 g d.m. for violaxantin, 2.0 mg/100 g d.m. for lutein, 1.2 mg/100 g d.m. for zeaxantin and 0.5 mg/100 g d.m. for β-carotene, respectively. The share of the α-T homologue was 5 % (mean concentration 0.5 mg/100 g d.m.), while for the γ-T homologue it was 95 % (mean concentration 9.9 mg/100 g d.m.). The total concentration of phenolic acids in the tested lines of L. angustifolius ranged from 5.1 mg/100 g d.m. to 19.9 mg/100 g d.m. Among phenolic compounds a higher concentration of flavonoids was recorded, with their total level ranging from 100.7 mg/100 g d.m. to 152.8 mg/100 g d.m. Broad-sense heritability was 0.67–0.75 for carotenoids, 0.59–0.86 for tocopherols and 0.72–0.76 for phenolic compounds. Among all the analyzed genotypes, fifteen were selected as satisfactory and stable in terms of their concentration of biologically active compounds.

The present study shows the use of an Artificial Neural Network (ANN) as a novel strategy to study the relationship between the physicochemical profile and the color acquired by Tequila 100% agave during its maturation process. As a first step, the physicochemical characterization of different classes of Tequila (n = 12) was carried out using gas chromatography, Ultraviolet-Visible (UV-Vis) spectroscopy, and RGB analysis. The results show a linear increase between the aging time and the concentration of higher alcohols, esters, and aldehydes in the beverage. Likewise, UV-Vis spectroscopy show a linear increase in the intensity at 365 nm, attributable to the total flavonoid index, with aging time. Digital image processing based on the RGB color model was used to determine the Color Intensity and Tonality. The above information was fed to an ANN as inputs with the aim of classifying Tequila 100% agave samples into their respective classes based on their maturation time. With a confusion matrix, a correct classification was done in all the samples having an excellent correlation with the measurements performed in the analytical techniques with Tequila 100% agave maturation process. The results show the use of tools based on artificial intelligence as an auxiliary strategy for evaluating quality control in aged beverages.